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Compound of Interest

Compound Name: 2,5-Dibromo-1,3,4-thiadiazole

Cat. No.: B346769 Get Quote

Essential Safety and Handling Guide for 2,5-
Dibromo-1,3,4-thiadiazole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,5-Dibromo-1,3,4-thiadiazole in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2,5-Dibromo-1,3,4-thiadiazole

CAS Number: 55981-29-8

Molecular Formula: C₂Br₂N₂S

Hazard Summary: 2,5-Dibromo-1,3,4-thiadiazole is classified as a hazardous substance. It is

harmful if swallowed, in contact with skin, or if inhaled. It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 2,5-Dibromo-1,3,4-thiadiazole.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4]

Protects against splashes and

dust, preventing serious eye

irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(impervious) and flame-

retardant, impervious clothing.

[1][4]

Prevents skin contact which

can cause irritation and

absorption of the harmful

substance.[1][2]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

A respiratory protective device

with a particle filter is

recommended.

Protects against inhalation of

dust and vapors, which can

cause respiratory tract

irritation.[2]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the standard operating procedure for the safe handling of 2,5-Dibromo-
1,3,4-thiadiazole from reception to use in experiments.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed and store it away from incompatible materials such as

strong oxidizing agents and strong acids.[2][5] The recommended storage temperature is

between 2-8°C in an inert atmosphere.[6]

2. Preparation for Use:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/dibromo-1-3-4-thiadiazole-pd180824128023.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/188573?userType=undefined
https://store.apolloscientific.co.uk/storage/msds/OR303982_msds.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/188573?userType=undefined
https://www.echemi.com/sds/dibromo-1-3-4-thiadiazole-pd180824128023.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/188573?userType=undefined
https://store.apolloscientific.co.uk/storage/msds/OR303982_msds.pdf
https://www.echemi.com/sds/dibromo-1-3-4-thiadiazole-pd180824128023.html
https://store.apolloscientific.co.uk/storage/msds/OR303982_msds.pdf
https://www.benchchem.com/product/b346769?utm_src=pdf-body
https://www.benchchem.com/product/b346769?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR303982_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR303982_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC115311000&productDescription=2+5-DIMERCAPTO-1+3+4-THI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f57ea?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a designated area, preferably in a chemical fume hood with adequate ventilation.[4]

[7]

Ensure that a safety shower and an eyewash station are readily accessible.[5]

Don all required PPE before handling the chemical.

3. Weighing and Dispensing:

Handle 2,5-Dibromo-1,3,4-thiadiazole as a solid to avoid dust formation.[4][8]

Use non-sparking tools to prevent ignition.[4]

If transferring to another container, ensure it is properly labeled with the chemical name and

hazard warnings.

4. Experimental Use:

Avoid direct contact with the substance at all times.[2]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

Do not eat, drink, or smoke in the handling area.[8]

Contaminated clothing should be removed immediately and washed before reuse.[1]

5. Accidental Release Measures:

In case of a spill, evacuate personnel from the area.[4]

Avoid breathing dust and vapors.[4]

Wear appropriate PPE, including respiratory protection.

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[4]

Do not let the product enter drains.[1]
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First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][4] If skin irritation occurs, get medical

advice.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[1] Seek immediate medical attention

from an ophthalmologist.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

[4] Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Disposal Plan
All waste containing 2,5-Dibromo-1,3,4-thiadiazole must be treated as hazardous waste.

Waste Collection: Collect waste material in a suitable, closed, and properly labeled container.

[4]

Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with local, regional, and national regulations.[1][8] Chemical waste generators

must determine if a discarded chemical is classified as hazardous waste to ensure complete

and accurate classification.[5]
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Workflow for Handling 2,5-Dibromo-1,3,4-thiadiazole
Workflow for Safe Handling of 2,5-Dibromo-1,3,4-thiadiazole
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Caption: Workflow for the safe handling of 2,5-Dibromo-1,3,4-thiadiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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